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Compound of Interest

Compound Name: 1-Bromopropane-1-D1

Cat. No.: B12303280

An In-depth Technical Guide to 1-
Bromopropane-1-D1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, molecular
weight, and key properties of 1-Bromopropane-1-D1. It includes a detailed, plausible
experimental protocol for its synthesis, a comparative data table, and a structural diagram to
support advanced research and development activities in medicinal chemistry and drug
development. The incorporation of a deuterium atom at the C1 position offers a valuable tool
for investigating kinetic isotope effects, reaction mechanisms, and metabolic pathways of
propyl-containing compounds.

Chemical Properties and Data

The following table summarizes the key quantitative data for 1-Bromopropane-1-D1, with
comparative data for the non-deuterated analogue, 1-Bromopropane, for reference.
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1-Bromopropane (hon-

Property 1-Bromopropane-1-D1
deuterated)
Chemical Formula CHsCH2CDHBr CH3CH2CH:z2Br
123.99 g/mol (calculated),
Molecular Weight 122.97939 g/mol (high- 122.99 g/mol
resolution MS)[1]
CAS Number 43217-00-1[1][2][3] 106-94-5

Isotopic Enrichment

Typically 299 atom % D[1][2]

Not Applicable

Physical Form

Colorless Liquid[1]

Colorless Liquid[4]

Boiling Point

Not explicitly reported,
expected to be similar to 1-

Bromopropane

71°C

Melting Point

Not explicitly reported,
expected to be similar to 1-

Bromopropane

-110 °C

Density

Not explicitly reported,
expected to be similar to 1-

Bromopropane

1.354 g/mL at 25 °C

Refractive Index

Not explicitly reported,
expected to be similar to 1-

Bromopropane

n20/D 1.434

Experimental Protocols: Synthesis of 1-
Bromopropane-1-D1

The synthesis of 1-Bromopropane-1-D1 can be achieved through the bromination of a

deuterated precursor, 1-propanol-1-d1. The following outlines a plausible two-step synthetic

pathway.

Step 1: Synthesis of 1-Propanol-1-d1
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The precursor, 1-propanol-1-d1, can be synthesized by the reduction of propionaldehyde using
a deuterated reducing agent, such as sodium borodeuteride (NaBDa).

Materials:

Propionaldehyde

e Sodium borodeuteride (NaBDa4)

e Anhydrous ethanol

 Diethyl ether

o Water

e Anhydrous magnesium sulfate

e Round-bottom flask

e Magnetic stirrer

e Dropping funnel

e Separatory funnel

« Distillation apparatus

Procedure:

 In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve
propionaldehyde in anhydrous ethanol under an inert atmosphere (e.g., nitrogen or argon).

e Cool the solution in an ice bath.

e Prepare a solution of sodium borodeuteride in anhydrous ethanol and add it dropwise to the
cooled propionaldehyde solution with continuous stirring.

» After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for several hours.
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e Quench the reaction by the slow addition of water.
o Extract the product with diethyl ether.

e Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and
filter.

e Remove the solvent by rotary evaporation.

o Purify the resulting 1-propanol-1-d1 by fractional distillation.

Step 2: Synthesis of 1-Bromopropane-1-D1

This step involves the conversion of the synthesized 1-propanol-1-d1 to 1-Bromopropane-1-
D1 using hydrobromic acid. This is a standard nucleophilic substitution reaction.

Materials:

e 1-Propanol-1-d1 (from Step 1)

o Concentrated hydrobromic acid (48%)
o Concentrated sulfuric acid

e Sodium bicarbonate solution (saturated)
e Anhydrous calcium chloride

e Round-bottom flask

e Reflux condenser

e Heating mantle

e Separatory funnel

 Distillation apparatus

Procedure:
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e Place 1-propanol-1-d1 in a round-bottom flask.

o Carefully add concentrated hydrobromic acid to the flask.

» Slowly and with cooling, add concentrated sulfuric acid dropwise to the mixture.
» Attach a reflux condenser and heat the mixture to reflux for 1-2 hours.

o After reflux, allow the mixture to cool to room temperature.

e Set up a distillation apparatus and distill the crude 1-Bromopropane-1-D1 from the reaction
mixture.

» Transfer the distillate to a separatory funnel and wash sequentially with water, saturated
sodium bicarbonate solution, and again with water.

» Dry the organic layer over anhydrous calcium chloride.
o Perform a final fractional distillation to obtain pure 1-Bromopropane-1-D1.

Chemical Structure and Visualization

The chemical structure of 1-Bromopropane-1-D1 is characterized by a propane backbone with
a bromine atom at the first carbon position and a deuterium atom also attached to the first
carbon.

Chemical structure of 1-Bromopropane-1-D1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [1-Bromopropane-1-D1 chemical structure and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12303280#1-bromopropane-1-d1-chemical-structure-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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